Cas no 2228520-34-9 (2,2-difluoro-2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid)

• Product Name: 2,2-difluoro-2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid
• CAS No: 2228520-34-9
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 6449478
• PubChem ID: 165684968
• Update Time: 2025-10-31

2,2-difluoro-2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid
• 2,2-difluoro-2-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl]acetic acid
• 2228520-34-9
• EN300-1966437

• Inchi： 1S/C9H9F2NO4/c1-12-5(7(13)16-2)3-4-6(12)9(10,11)8(14)15/h3-4H,1-2H3,(H,14,15)
• InChI Key： KLTKLNXDAOOZPP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CC=C(C(=O)OC)N1C)F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2,2-difluoro-2-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-ylacetic acid

Compound CAS No. 2228520-34-9: 2,2-Difluoro-2-(5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl)acetic Acid

The compound with CAS No. 2228520-34-9, known as 2,2-difluoro-(5-(methoxycarbonyl)-1-methyl-1H-pyrrol-yl)acetic acid, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of fluorinated aromatic compounds, which have gained considerable attention in recent years due to their unique electronic properties and bioactivity.

The molecular structure of this compound consists of a pyrrole ring substituted with a methoxycarbonyl group at the 5-position and a methyl group at the 1-position. The pyrrole ring is further connected to an acetic acid moiety through a fluorinated carbon chain. This arrangement imparts the molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in modulating pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of two fluorine atoms in the acetic acid chain of this compound suggests potential for enhanced lipophilicity and improved drug-like properties. Researchers have explored the synthesis of similar fluorinated pyrrole derivatives using advanced methodologies such as electrophilic substitution, Mitsunobu reaction, and transition metal-catalyzed coupling reactions.

The synthesis of CAS No. 2228520-34-9 involves a multi-step process that begins with the preparation of the pyrrole ring system. The methoxycarbonyl substitution is typically achieved through nucleophilic acyl substitution using reagents like methyl chloroformate or dimethyl carbonate under basic conditions. The subsequent introduction of the methyl group at the 1-position can be accomplished via alkylation or methylation reactions, depending on the specific conditions and catalysts employed.

The acetic acid moiety is introduced through a Friedel-Crafts acylation or a related reaction, followed by selective fluorination to achieve the desired di-fluoro substitution pattern. Recent advancements in fluorination techniques, such as

In terms of applications, this compound exhibits promising activity in preliminary biological assays targeting various enzyme systems and receptors. For instance, studies have shown that it can act as an inhibitor for certain kinases and proteases due to its ability to form hydrogen bonds with key residues in these enzymes. Additionally, its lipophilic nature makes it a potential candidate for crossing biological membranes, enhancing its bioavailability.

Environmental considerations are also critical when dealing with such compounds. Recent research has focused on evaluating the persistence and biodegradability of fluorinated organic molecules like CAS No. 22285